TC-S 7005
TC-S 7005
TC-S 7005 is a potent and selective polo-like kinase 2 (PLK2) inhibitor.
Brand Name:
Vulcanchem
CAS No.:
1082739-92-1
VCID:
VC0544786
InChI:
InChI=1S/C21H17N3O3/c1-13(14-5-3-2-4-6-14)23-20-10-16-19(11-22-20)27-24-21(16)15-7-8-17-18(9-15)26-12-25-17/h2-11,13H,12H2,1H3,(H,22,23)/t13-/m0/s1
SMILES:
CC(C1=CC=CC=C1)NC2=NC=C3C(=C2)C(=NO3)C4=CC5=C(C=C4)OCO5
Molecular Formula:
C21H17N3O3
Molecular Weight:
359.4 g/mol
TC-S 7005
CAS No.: 1082739-92-1
Cat. No.: VC0544786
Molecular Formula: C21H17N3O3
Molecular Weight: 359.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | TC-S 7005 is a potent and selective polo-like kinase 2 (PLK2) inhibitor. |
|---|---|
| CAS No. | 1082739-92-1 |
| Molecular Formula | C21H17N3O3 |
| Molecular Weight | 359.4 g/mol |
| IUPAC Name | 3-(1,3-benzodioxol-5-yl)-N-[(1S)-1-phenylethyl]-[1,2]oxazolo[5,4-c]pyridin-5-amine |
| Standard InChI | InChI=1S/C21H17N3O3/c1-13(14-5-3-2-4-6-14)23-20-10-16-19(11-22-20)27-24-21(16)15-7-8-17-18(9-15)26-12-25-17/h2-11,13H,12H2,1H3,(H,22,23)/t13-/m0/s1 |
| Standard InChI Key | DAAGOCSHXCDWDY-ZDUSSCGKSA-N |
| Isomeric SMILES | C[C@@H](C1=CC=CC=C1)NC2=NC=C3C(=C2)C(=NO3)C4=CC5=C(C=C4)OCO5 |
| SMILES | CC(C1=CC=CC=C1)NC2=NC=C3C(=C2)C(=NO3)C4=CC5=C(C=C4)OCO5 |
| Canonical SMILES | CC(C1=CC=CC=C1)NC2=NC=C3C(=C2)C(=NO3)C4=CC5=C(C=C4)OCO5 |
| Appearance | Solid powder |
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